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Introduction

LEWATIT® MonoPlus TP-214 is a macroporous chelating ion exchange resin with thiourea
functional groups immobilized on a styrene-divinylbenzene matrix.[1] This resin exhibits high
selectivity for a range of heavy and precious metals, making it a valuable tool in
hydrometallurgical processes for purification, separation, and recovery of these elements.[2][3]
Its primary applications include the removal of mercury from various effluents and the recovery
of precious metals such as gold, silver, and platinum group metals (PGMs).[2][3][4]

The thiourea functional groups form stable complexes with target metal ions, enabling their
selective removal from aqueous solutions.[2][5] The resin's macroporous structure and uniform
bead size contribute to its excellent kinetic performance and high operating capacity.[2]

Key Properties and Selectivity

LEWATIT® TP-214 is characterized by its strong affinity for specific metal cations. The general
order of selectivity in neutral solutions is as follows:
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Hg2+ > Ag+ > Autt/3+ > PR+/4+ > Cu2+ > Pb2+/4++ > Bi2* > Snz+ > Zn2+ > Cd2+ > Niz*[2]

This high selectivity allows for the targeted removal of valuable or toxic metals from complex

process streams, even in the presence of high concentrations of other ions.[6]

Quantitative Data

The performance of LEWATIT® TP-214 in terms of metal loading capacity can vary depending

on the specific metal, its concentration, pH, temperature, and the presence of competing ions.

The following tables summarize key quantitative data gathered from various studies.

Table 1. Metal Loading Capacities

Metal lon Loading Capacity

Conditions Reference(s)

Mercury (Hg2*) Up to 100 g/L of resin

Not specified [2]

100 ppm Aus+

Gold (Au3t) 109.6 mg/g solution, pH 6.1, 20°C, [5]
60 min contact time
. 60 ppm Pd2* solution,
Palladium (Pd2*) 20 mg/g [7]

pH 4.0 or 7.5, 25-60°C

Table 2: Influence of Experimental Parameters on Palladium(ll) Recovery
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Pd(ll)

Time to Reach

Parameter Condition Reference(s)
Recovery (%) Max. Recovery

pH 4.0 ~100 40 min [7]
7.5 95 180 min [7]
Temperature (at )

60°C ~100 40 min [7]
pH 4.0)
40°C ~100 180 min [7]
Resin Dosage (at N

400 mg 100 Not specified [7]
50°C, pH 4.0)
Resin Dosage (at N

400 mg 70 Not specified [7]

50°C, pH 7.5)

Experimental Protocols

The following protocols provide a general framework for the application of LEWATIT® TP-214

in hydrometallurgical processes. Researchers should optimize these protocols based on their

specific feed solution and target metals.

4.1. Resin Pre-treatment (Conditioning)

Objective: To prepare the resin for optimal performance by removing any impurities and

ensuring it is in the correct ionic form.

Materials:

Deionized water

LEWATIT® TP-214 resin

Hydrochloric acid (HCI), 1 M

Glass column or beaker

Sodium hydroxide (NaOH), 1 M (optional, for pH adjustment)
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Protocol:

Measure the desired volume of LEWATIT® TP-214 resin.

o Wash the resin with 3-5 bed volumes (BV) of deionized water to remove fines and storage
solution.

e To ensure the resin is in the H* form, pass 2-3 BV of 1 M HCI through the resin bed in a
column at a flow rate of approximately 2-4 BV/h. If performing in a beaker, stir the resin in the
HCI solution for at least 30 minutes.

» Rinse the resin with deionized water until the effluent is neutral (pH 6-7). This typically
requires 5-10 BV of water.

e The conditioned resin is now ready for use.
4.2. Metal Adsorption (Loading) - Batch Method

Objective: To determine the adsorption characteristics of the resin for a specific metal in a
batch configuration.

Materials:

Conditioned LEWATIT® TP-214 resin

Synthetic or real process solution containing the target metal(s)

Shaker or magnetic stirrer

pH meter

Analytical instrument for metal concentration determination (e.g., AAS, ICP-OES)
Protocol:

o Prepare a series of flasks with a known volume of the metal-containing solution at the
desired concentration.
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e Adjust the pH of the solutions to the desired value using HCI or NaOH. For precious metals,
acidic conditions (pH 1-4) are often optimal.[7]

e Add a known mass of the conditioned resin to each flask. A typical resin to solution ratio is
1:100 to 1:1000 (g/mL).

o Agitate the flasks at a constant temperature for a predetermined period (e.g., from 15
minutes to 24 hours to reach equilibrium).

o After the desired contact time, separate the resin from the solution by filtration.

e Analyze the metal concentration in the filtrate to determine the amount of metal adsorbed by
the resin.

o Calculate the metal uptake (q) using the formula: g = (Co - Ce) * V/ m, where Co and Ce are
the initial and equilibrium metal concentrations, V is the volume of the solution, and m is the
mass of the resin.

4.3. Metal Adsorption (Loading) - Column Method

Objective: To simulate a continuous process and determine the breakthrough characteristics of
the resin.

Materials:

e Conditioned LEWATIT® TP-214 resin

e Glass or acrylic column with appropriate fittings
 Peristaltic pump

» Fraction collector (optional)

» Metal-containing feed solution

e Analytical instrument for metal concentration determination

Protocol:
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e Pack a column with a known volume of the conditioned resin, ensuring there is no trapped
air.

o Pass deionized water through the column to settle the resin bed.

o Pump the feed solution through the column at a constant flow rate (e.g., 2-10 BV/h).

o Collect effluent samples at regular intervals.

e Analyze the metal concentration in the effluent samples.

» Plot the effluent concentration (C) normalized to the feed concentration (Co) versus the
number of bed volumes passed. The breakthrough point is typically defined as the point
where C/Co reaches a certain value (e.g., 0.05 or 0.1).

o Continue the run until the resin is saturated (C/Co = 1). The total amount of metal loaded can
be calculated from the area above the breakthrough curve.

4.4. Elution and Regeneration

The manufacturer states that regeneration of LEWATIT® TP-214 is generally not feasible with

standard regenerants, and incineration is recommended for the recovery of precious metals.[2]
[3] However, some research suggests that elution of certain metals is possible, although it can
be challenging.

4.4.1. Elution of Platinum Group Metals (PGMs)

Objective: To recover loaded PGMs from the resin.

Note: This is an experimental protocol and may not be suitable for all applications. Precipitation
of the eluate can be an issue.[2]

Materials:

e Loaded LEWATIT® TP-214 resin

e Eluant solution: e.g., 0.5 M Thiourea in 0.1 M HCI[8]
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e Column setup as in section 4.3.
Protocol:

 After the loading phase, wash the resin with 2-3 BV of deionized water to remove any
entrained feed solution.

o Pass the acidic thiourea eluant through the column at a low flow rate (e.g., 1-2 BV/h).
e Collect the eluate in fractions.

» Analyze the metal concentration in the eluate fractions to determine the elution profile.
» Monitor for any precipitate formation in the eluate.

4.4.2. Incineration for Precious Metal Recovery

Objective: To recover loaded precious metals by thermal decomposition of the resin.

Protocol:

After loading, dewater the resin.

The resin is then transferred to a suitable furnace.

Incinerate the resin according to established protocols, ensuring proper off-gas treatment.

The resulting ash will contain the concentrated precious metals, which can be further refined.

Visualizations

Experimental Workflow for Metal Recovery
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Caption: General experimental workflow for metal recovery using LEWATIT TP-214.
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Caption: Logical flow in a hydrometallurgical circuit using LEWATIT TP-214.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for LEWATIT TP-214 in
Hydrometallurgical Processes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166751/docs#application-notes-and-protocols-for-
lewatit-tp-214-in-hydrometallurgical-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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